Bz-Tyr-betaNA

Specification

• CAS No.: 201988-63-8
• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.47
• IUPAC Name: N-[(2S)-3-(4-hydroxyphenyl)-1-(naphthalen-2-ylamino)-1-oxopropan-2-yl]benzamide
• Standard InChI: InChI=1S/C26H22N2O3/c29-23-14-10-18(11-15-23)16-24(28-25(30)20-7-2-1-3-8-20)26(31)27-22-13-12-19-6-4-5-9-21(19)17-22/h1-15,17,24,29H,16H2,(H,27,31)(H,28,30)/t24-/m0/s1
• SMILES: C1=CC=C(C=C1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC3=CC4=CC=CC=C4C=C3

Introduction

Chemical Structure and Identification

Bz-Tyr-betaNA (CAS No. 201988-63-8) is a synthetic compound derived from the amino acid tyrosine. The compound features a benzoyl group attached to the tyrosine moiety, along with a beta-naphthylamide group, which enhances its stability and solubility in organic solvents. The molecular structure combines these components to create a specialized substrate with distinct biochemical properties.

The compound is characterized by the following identifiers and structural elements:

Property	Value
Chemical Name	Benzoyl-tyrosine-beta-naphthylamide
CAS Number	201988-63-8
Molecular Formula	C₂₆H₂₂N₂O₃
Molecular Weight	410.46 g/mol
Structure Components	Benzoyl group + Tyrosine + β-naphthylamide moiety

The structure of Bz-Tyr-betaNA includes a benzoyl group attached to the phenolic hydroxyl group of tyrosine and a beta-naphthylamide group connected via an amide bond. This configuration creates a compound with specific reactivity patterns that make it valuable for enzyme substrate studies.

Physical and Chemical Properties

Understanding the physical and chemical properties of Bz-Tyr-betaNA is essential for its proper handling and application in research settings. The compound exhibits specific characteristics that influence its behavior in various experimental conditions.

Property	Value	Notes
Physical Appearance	White powder	Typical appearance for storage and handling
Boiling Point	776.6±60.0 °C	Predicted value
Density	1.293±0.06 g/cm³	Predicted value
pKa	9.82±0.15	Predicted value
Recommended Storage	Room temperature	In sealed container
Solubility	Soluble in organic solvents	Enhanced by β-naphthylamide group

The predicted high boiling point of Bz-Tyr-betaNA (776.6±60.0 °C) indicates its thermal stability, which is an important consideration for laboratory procedures that may involve heating. The compound's pKa value of approximately 9.82 suggests that it remains primarily in its protonated form under physiological conditions, which can affect its interaction with target enzymes.

Biochemical Applications

Enzyme Substrate Studies

Bz-Tyr-betaNA has found extensive application in enzyme substrate studies, particularly for investigating proteolytic enzymes. The compound serves as a substrate for various enzymes, allowing researchers to monitor enzymatic activity through the cleavage of specific bonds within the molecule.

The primary applications include:

• Studying enzyme kinetics and mechanisms

• Investigating proteolytic enzymes such as chymotrypsin

• Evaluating enzyme inhibitors

• Developing assays for enzyme activity measurements

The specificity of Bz-Tyr-betaNA for certain enzymes makes it a valuable tool for distinguishing between different types of proteolytic activities in biological samples.

Comparative Analysis with Related Compounds

Several compounds related to Bz-Tyr-betaNA are used in similar biochemical applications. Comparing these compounds provides valuable insights into structure-activity relationships and helps researchers select the most appropriate substrate for specific experimental needs.

Compound	Formula	MW (g/mol)	Primary Application
Bz-Tyr-betaNA	C₂₆H₂₂N₂O₃	410.46	Enzyme substrate studies
Bz-Tyr-pNA	C₂₂H₁₉N₃O₅	405.41	Chymotrypsin activity determination
Bz-Tyr-NH₂	C₁₆H₁₆N₂O₃	284.31	Modified amino acid studies
BANA (Bz-Arg-betaNA)	-	-	Trypsin substrate

Compared to Bz-Tyr-pNA (benzoyl-L-tyrosine p-nitroanilide), which is a substrate specifically for chymotrypsin activity determination, Bz-Tyr-betaNA offers different spectroscopic properties due to the β-naphthylamide moiety, potentially providing advantages in certain assay formats.

Enzymatic Interactions

Chymotrypsin Interactions

Research involving synthetic substrates similar to Bz-Tyr-betaNA has provided valuable insights into enzyme-substrate interactions. For example, benzoyl-L-tyrosine ethyl ester (BTEE) hydrolase, purified from yolk sac membranes of day-18 chick embryos, has been shown to preferentially interact with synthetic substrates for chymotrypsin, suggesting similar interaction patterns may exist for Bz-Tyr-betaNA.

The enzymatic interactions typically involve:

• Recognition of the benzoyl-tyrosine moiety by the enzyme's active site

• Formation of an enzyme-substrate complex

• Hydrolysis of specific bonds within the substrate

• Release of reaction products

These interactions are fundamental to the utility of Bz-Tyr-betaNA in enzyme activity assays and kinetic studies.

Research Applications and Methods

Enzyme Activity Measurement

Researchers utilize Bz-Tyr-betaNA and similar compounds in various experimental protocols to measure enzyme activity. A common approach involves monitoring the release of β-naphthylamine, which can be detected through spectroscopic methods, providing a quantitative measure of enzymatic activity.

The general protocol typically includes:

• Preparation of enzyme and substrate solutions

• Incubation under controlled conditions (temperature, pH, time)

• Measurement of reaction products

• Calculation of enzyme activity based on product formation

These methods allow researchers to determine kinetic parameters such as Km and Vmax, providing insights into enzyme-substrate interactions and reaction mechanisms.

Peptide Synthesis Applications

Beyond its role as an enzyme substrate, the structural components of Bz-Tyr-betaNA make it relevant to peptide synthesis applications. Research has demonstrated that proteinases, including those from thermophilic organisms, can be utilized for the synthesis of peptides using substrates containing elements similar to those in Bz-Tyr-betaNA.

For example, the kinetically controlled synthesis of Bz-Ala-Tyr-NH₂ has been optimized by studying various parameters including pH, temperature, solvent concentration, and nucleophile and acyl donor concentrations. Similar approaches might be applicable to reactions involving Bz-Tyr-betaNA, particularly in specialized peptide synthesis applications.

Future Research Directions

The continuing development of enzyme substrates and inhibitors presents several promising directions for future research involving Bz-Tyr-betaNA and related compounds.

Potential areas for future investigation include:

• Development of more sensitive assays using Bz-Tyr-betaNA for specific enzyme activities

• Investigation of Bz-Tyr-betaNA's potential inhibitory properties against various enzymes

• Exploration of structure-activity relationships through systematic modifications of the compound

• Application in high-throughput screening for enzyme inhibitors

• Utilization in studying enzyme mechanisms in various biological systems

The versatility of Bz-Tyr-betaNA as a biochemical tool suggests its continued relevance in enzyme research and related fields.